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Compound of Interest

Compound Name: 2-Hydrazinopyridine

Cat. No.: B147025

Essential Safety and Handling Guide for 2-
Hydrazinopyridine

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling 2-Hydrazinopyridine, including detailed operational and
disposal plans to ensure laboratory safety and procedural accuracy.

Chemical Identifier:

e Name: 2-Hydrazinopyridine

o CAS Number: 4930-98-7

e Molecular Formula: C5H7N3[1]
Hazard Identification and Classification:

2-Hydrazinopyridine is classified as a hazardous substance. All personnel must be aware of
its potential risks before handling.[1][2][3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b147025?utm_src=pdf-interest
https://www.benchchem.com/product/b147025?utm_src=pdf-body
https://www.benchchem.com/product/b147025?utm_src=pdf-body
https://www.benchchem.com/product/b147025?utm_src=pdf-body
https://www.benchchem.com/product/b147025?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydrazinopyridine
https://www.benchchem.com/product/b147025?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydrazinopyridine
https://www.echemi.com/sds/2-hydrazinopyridine-pid_Seven38902.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/h17082
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

Hazard Class Category Hazard Statement

H315: Causes skin irritation[1]

Skin Irritation 2
[21[3]
o H319: Causes serious eye
Eye Irritation 2 o
irritation[1][2][3]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[1][2][3]

Signal Word: Warning[2][3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.
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Protection Type Specification Rationale

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

Eye/Face Protection i airborne particles causing
[2] A face shield may be

Protects against splashes and

) ] serious eye irritation.
necessary if there is a splash

hazard.[4][5]

Chemical-resistant, impervious
gloves (e.g., Nitrile or
) ] Neoprene).[5] Wear a flame- Prevents skin contact which
Skin Protection ) ) o
resistant lab coat and consider  can cause irritation.[2]

a chemical-resistant apron.[2]

[4]

Use a NIOSH/MSHA or
European Standard EN 149

approved respirator if ]
o Protects the respiratory system
) ) exposure limits are exceeded o
Respiratory Protection o ) from irritation due to dust or
or if irritation is experienced.[6]
) ) vapors.[2]
[7] A full-face respirator is

recommended in such cases.

[2](8]

Operational Plan: Step-by-Step Handling Procedure

Follow these procedural steps for the safe handling of 2-Hydrazinopyridine from reception to
disposal.

1. Preparation and Engineering Controls:

» Ensure that an emergency eyewash station and safety shower are readily accessible and
have been recently tested.[5][6]

« All handling of 2-Hydrazinopyridine should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[6][9][10]
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e Avoid the formation of dust.[2][6]

2. Handling the Compound:

e Wash hands thoroughly after handling.[6][9]

o Keep the container tightly closed when not in use.[2][6]
e Avoid breathing dust, fumes, gas, mist, or vapors.[2][6]
» Avoid contact with skin and eyes.[6][7]

3. Storage:

e Store in a cool, dry, and well-ventilated place.[2][6][11]
o Keep the container tightly closed.[2][6]

o Store locked up.[2][6]

 Recommended storage temperature is between 2-8°C.[11][12]

Emergency and First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[2][6][9][10] Do not use mouth-to-

Inhalation

mouth resuscitation if the substance was

ingested or inhaled.[6]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if skin irritation occurs.[2][6][9][10]

Immediately flush eyes with plenty of water for
at least 15 minutes, including under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[2][6][9]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , - .
unconscious person. Call a physician or poison

control center immediately.[2][6]

Disposal Plan

Proper disposal of 2-Hydrazinopyridine and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

» Waste Characterization: Chemical waste generators must determine if the discarded
chemical is classified as hazardous waste.[6]

» Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[2][6][10] One suggested method is
to dissolve or mix the material with a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.[7]
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o Contaminated Packaging: Empty containers may retain product residue and can be
dangerous. Do not reuse empty containers.[5]

Safe Handling Workflow

The following diagram illustrates the key stages for the safe handling of 2-Hydrazinopyridine.
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Caption: Workflow for the safe handling of 2-Hydrazinopyridine.
© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b147025?utm_src=pdf-body-img
https://www.benchchem.com/product/b147025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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